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Compound of Interest

Compound Name: 2-Thiouracil

CAS No.: 124700-71-6

Cat. No.: B055855 Get Quote

Executive Directive
This guide provides an autonomous, field-validated protocol for the handling and disposal of 2-
Thiouracil. While 2-Thiouracil is not an acutely lethal toxin, its classification as a Group 2B

Carcinogen (IARC) and an antithyroid agent necessitates a "Zero-Exposure" workflow.[1][2]

The Core Rule: Treat 2-Thiouracil as a high-hazard chronic toxicant.[1][2] Disposal via

municipal sewage (down the drain) is strictly prohibited regardless of concentration. All waste

must be routed to high-temperature incineration via a licensed hazardous waste contractor.[2]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in designing a safe waste

stream.
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Property Data Operational Implication

CAS Number 141-90-2
Unique identifier for waste

manifests.[1][3][4][2]

Appearance
White to pale yellow crystalline

powder

High dust potential; respiratory

protection is critical.[3][4][2]

Solubility
Low in water; soluble in

alkaline solutions (NaOH)

Liquid waste will often be

basic; requires chemically

compatible containers (HDPE).

[1][3][4]

IARC Status
Group 2B (Possibly

Carcinogenic)

Mandates "Hazardous Waste"

labeling even if not RCRA

listed.[3][4][2]

Reactivity
Incompatible with strong

oxidizers

Do not store or dispose of in

the same secondary

containment as nitric acid or

perchlorates.[3][4]

The Segregation Logic (Causality)
As scientists, we do not segregate waste arbitrarily; we do so to prevent thermodynamic events

in the waste drum.[1]

The Sulfur Risk: 2-Thiouracil contains a thiocarbonyl group (C=S).[1][2] If mixed with strong

oxidizers (e.g., Nitric Acid, Hydrogen Peroxide) in a waste drum, the oxidation of sulfur is

exothermic and can generate sulfur oxides (

), leading to pressure buildup and potential drum rupture.[1][3][2]

The pH Factor: 2-Thiouracil is often dissolved in NaOH for experiments.[1][2] Mixing this

basic stream with acid waste will cause an immediate exothermic neutralization and

potentially precipitate the solid drug back out, clogging waste lines or creating sludge that is

difficult to pump.[2]

Protocol: Establish a dedicated "Toxic Organics" or "Non-Halogenated Organics" stream.
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Operational Disposal Workflow
The following diagram illustrates the decision matrix for handling 2-Thiouracil waste streams.
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Figure 1: Decision matrix for segregating and processing 2-Thiouracil waste streams to ensure

compliance and safety.

Detailed Disposal Protocols
A. Solid Waste (Bulk Powder)[4]

Primary Containment: Do not dump loose powder into a drum.[2] Keep the substance in its

original vial if possible, or transfer to a screw-top HDPE jar.

Secondary Containment: Place the jar into a clear 6-mil LDPE zip-lock bag.

Labeling: Affix a "Hazardous Waste" label. Explicitly write: "Contains 2-Thiouracil -
Suspected Carcinogen - Toxic."[1][3][4][2]

Disposal Path: Lab Pack for Incineration.

B. Liquid Waste (Solutions)
Container: Use High-Density Polyethylene (HDPE) carboys.[1][2] Glass is acceptable but

poses a breakage risk.[2]

Compatibility Check: Ensure the carboy does not contain acids or oxidizers.[2]

Labeling: List all solvents (e.g., "Water 90%, NaOH 5%, 2-Thiouracil 5%").

Disposal Path: Bulking for Incineration.[2]

C. Surface Decontamination (The "Quenching" Myth)
Context: While hypochlorite (bleach) can oxidize thiouracil, it does not instantly render it

environmentally benign.[1][2] The resulting solution is still chemical waste.[2]

Preparation: Prepare a fresh 10% Sodium Hypochlorite solution.

Application: Wet the contaminated surface (balance, benchtop) with the bleach solution.[2]

Allow a contact time of 10-15 minutes.
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Removal: Wipe with absorbent paper towels.[2]

Disposal of Wipes: The paper towels are now Hazardous Solid Waste (due to chemical

contamination).[2] Do not throw them in the regular trash.

Spill Management Protocol
In the event of a powder spill outside the fume hood:

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and an

N95 or P100 respirator (to prevent inhalation of dust).[1][2]

Containment: Cover the spill gently with damp paper towels to prevent dust aerosolization.[2]

Cleanup: Scoop up the damp powder/towel mixture using a plastic scraper.[2] Place

immediately into a wide-mouth waste jar.

Wash: Clean the area with the Bleach Protocol (Section 5C) followed by a water rinse.

Regulatory & Compliance Context (US Focus)
RCRA Classification: 2-Thiouracil is not explicitly "P" or "U" listed (unlike its cousin

Thiourea, U219).[1][2] However, due to its IARC 2B status, most institutions manage it as

"Non-Regulated Hazardous Waste" or state-regulated waste.[1][3][2]

Self-Validating Step: Always check if your facility requires a specific waste code (often

"000" or a state-specific code for carcinogens) on the manifest.[1][2]

DOT Transport: Generally not regulated as a hazardous material for transport (49 CFR) in

small quantities, but waste mixtures containing it (e.g., with flammable solvents) will take on

the classification of the solvent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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